Cas no 97158-31-1 (Dimethylbis[2-[(1-oxohexadecyl)oxy]ethyl]ammonium chloride)

• Product Name: Dimethylbis[2-[(1-oxohexadecyl)oxy]ethyl]ammonium chloride
• CAS No: 97158-31-1
• MF: C₃₈H₇₆ClNO₄
• MW: 646.467351913452
• CID: 1002127
• Update Time: 2023-08-03

Dimethylbis[2-[(1-oxohexadecyl)oxy]ethyl]ammonium chloride Chemical and Physical Properties

Names and Identifiers

• dimethylbis[2-[(1-oxohexadecyl)oxy]ethyl]ammonium chloride
• bis(2-hexadecanoyloxyethyl)-dimethylazanium,chloride
• BITHIONOL
• Dipalmitoylethyl dimonium chloride
• 335B8I1C0P
• Dimethylbis(2-((1-oxohexadecyl)oxy)ethyl)ammonium chloride
• bis(2-hexadecanoyloxyethyl)-dimethyl-azanium chloride
• Q27256231
• Dimethylbis[2-[(1-oxohexadecyl)oxy]ethyl]ammonium chloride

• Inchi： 1S/C38H76NO4.ClH/c1-5-7-9-11-13-15-17-19-21-23-25-27-29-31-37(40)42-35-33-39(3,4)34-36-43-38(41)32-30-28-26-24-22-20-18-16-14-12-10-8-6-2;/h5-36H2,1-4H3;1H/q+1;/p-1
• InChI Key： VHIZYFAEPDWBFM-UHFFFAOYSA-M
• SMILES： [Cl-].O(C(CCCCCCCCCCCCCCC)=O)CC[N+](C)(C)CCOC(CCCCCCCCCCCCCCC)=O

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 44
• Rotatable Bond Count: 36
• Complexity: 557
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 52.6